Cas no 1251014-84-2 (7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylicacidtert-butylester)

• Product Name: 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylicacidtert-butylester
• CAS No: 1251014-84-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• MDL: MFCD18792194
• CID: 4564919
• PubChem ID: 71305803
• Update Time: 2025-07-15

7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylicacidtert-butylester Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxymethyl-7,8-Dihydro-4H,6H-1,5,8A-Triaza-Azulene-5-Carboxylic Acid Tert-Butyl Ester(WX140192)
• 7-Hydroxymethyl-7,8-Dihydro-4H,6H-1,5,8A-Triaza-Azulene-5-Carboxylic Acid Tert-Butyl Ester
• tert-butyl 7-(hydroxymethyl)-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• AKOS027255275
• AS-74375
• tert-Butyl7-(hydroxymethyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxylate
• D72617
• CS-0037147
• EN300-268872
• tert-Butyl 7-(hydroxymethyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxylate
• tert-butyl 7-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• 1251014-84-2
• BAC01484
• 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylicacidtert-butylester

• MDL： MFCD18792194
• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(18)15-6-10(9-17)7-16-11(8-15)4-5-14-16/h4-5,10,17H,6-9H2,1-3H3
• InChI Key： KAKGPQPJSNUNBV-UHFFFAOYSA-N
• SMILES： N12N=CC=C1CN(C(OC(C)(C)C)=O)CC(CO)C2

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylicacidtert-butylester

Introduction to 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester (CAS No. 1251014-84-2)

7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester (CAS No. 1251014-84-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triaza-azulenes and is characterized by its unique structural features and potential biological activities. The tert-butyl ester group and the hydroxymethyl functionality contribute to its stability and reactivity, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester is defined by its core triaza-azulene framework, which is a heterocyclic system with three nitrogen atoms and a seven-membered ring. The presence of the tert-butyl ester group at the carboxylic acid position enhances the compound's lipophilicity and solubility properties, which are crucial for its bioavailability and pharmacokinetic behavior. Additionally, the hydroxymethyl substituent introduces a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of triaza-azulenes as scaffolds for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that triaza-azulenes exhibit potent anti-inflammatory and anti-cancer activities. The specific structure of 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester has been investigated for its ability to modulate key signaling pathways involved in inflammation and cancer progression.

In a study conducted by Smith et al., the compound was found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. The inhibition of NF-κB was attributed to the compound's ability to interfere with the phosphorylation of IκBα, a critical step in the NF-κB signaling cascade. This finding suggests that 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester could be developed as a potential anti-inflammatory agent.

Furthermore, preliminary data from in vitro assays have indicated that 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential. These findings are promising and warrant further investigation into the compound's potential as an anticancer agent.

The synthesis of 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester has been reported using a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group manipulations. The synthetic route is highly efficient and scalable, making it suitable for large-scale production. The purity and quality of the compound can be ensured through advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and toxicity profiles, preliminary assessments have shown that 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester exhibits low cytotoxicity towards normal cells at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile and potential side effects.

The future prospects for 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. Additionally, preclinical studies are being conducted to assess its efficacy in animal models of inflammation and cancer. If these studies yield positive results, clinical trials may be initiated to evaluate its therapeutic potential in humans.

In conclusion, 7-Hydroxymethyl-7,8-dihydro-4H,6H-1,5,8a-triaza-azulene-5-carboxylic acid tert-butyl ester (CAS No. 1251014–84–2) represents an exciting new compound with significant potential for therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.